![molecular formula C17H19NO4 B5693074 (1,3-benzodioxol-5-ylmethyl)(3,5-dimethoxybenzyl)amine](/img/structure/B5693074.png)
(1,3-benzodioxol-5-ylmethyl)(3,5-dimethoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1,3-benzodioxol-5-ylmethyl)(3,5-dimethoxybenzyl)amine, commonly known as TMA-2, is a psychoactive drug belonging to the amphetamine family. It is a potent hallucinogen and has been used in scientific research to study its mechanism of action and physiological effects.
Mechanism of Action
TMA-2 acts as a partial agonist at the 5-HT2A receptor, leading to an increase in serotonin release and activation of downstream signaling pathways. This results in altered perception, mood, and cognition, which are characteristic of the psychedelic experience.
Biochemical and Physiological Effects:
TMA-2 has been shown to have a wide range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It also alters perception, mood, and cognition, leading to profound changes in consciousness.
Advantages and Limitations for Lab Experiments
TMA-2 has several advantages for use in scientific research, including its high potency, selectivity for the 5-HT2A receptor, and ability to induce a profound psychedelic experience. However, its use is limited by its potential for abuse and its legal status in many countries.
Future Directions
There are several potential future directions for research on TMA-2, including its potential therapeutic applications for psychiatric disorders such as depression and anxiety. Further studies are needed to elucidate its mechanism of action and to develop safer and more effective psychedelic drugs for clinical use.
In conclusion, TMA-2 is a potent hallucinogen that has been used in scientific research to study its mechanism of action and physiological effects. It has potential therapeutic applications and may lead to the development of safer and more effective psychedelic drugs for clinical use. However, its use is limited by its potential for abuse and its legal status in many countries.
Synthesis Methods
TMA-2 can be synthesized using various methods, including the Leuckart-Wallach reaction and the reductive amination of 3,5-dimethoxybenzaldehyde with 1,3-benzodioxole-5-carboxylic acid. The synthesis of TMA-2 requires specialized equipment and knowledge of organic chemistry.
Scientific Research Applications
TMA-2 has been used in scientific research to study its effects on the central nervous system and its potential therapeutic applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-[(3,5-dimethoxyphenyl)methyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO4/c1-19-14-5-13(6-15(8-14)20-2)10-18-9-12-3-4-16-17(7-12)22-11-21-16/h3-8,18H,9-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKGEXRLSPKSQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CNCC2=CC3=C(C=C2)OCO3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.